Cas no 14213-80-0 (Benzene, 1,1'-(2-methylene-1,3-propanediyl)bis-)

Benzene, 1,1'-(2-methylene-1,3-propanediyl)bis- structure
14213-80-0 structure
Product Name:Benzene, 1,1'-(2-methylene-1,3-propanediyl)bis-
CAS No:14213-80-0
MF:C16H16
MW:208.298244476318
CID:1310137
PubChem ID:10899826
Update Time:2025-04-20

Benzene, 1,1'-(2-methylene-1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-(2-methylene-1,3-propanediyl)bis-
    • 2-Benzyl-3-phenylpropene
    • 2-benzylprop-2-enylbenzene
    • 1,1-Dibenzylethene
    • 2-Benzyl-3-phenyl-1-propene
    • 2-benzyl-prop-2-enyl-benzene
    • DTXSID60447679
    • (2-Benzylprop-2-en-1-yl)benzene
    • 14213-80-0
    • (2-methylenepropane-1,3-diyl)dibenzene
    • dibenzylethylene
    • (2-benzyl-2-propenyl)benzene
    • AKOS013990536
    • Inchi: 1S/C16H16/c1-14(12-15-8-4-2-5-9-15)13-16-10-6-3-7-11-16/h2-11H,1,12-13H2
    • InChI Key: BVQFXKIUXBVUTC-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)C(=C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 208.125200510g/mol
  • Monoisotopic Mass: 208.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0Ų
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